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Compound of Interest

N-methylpiperidine-4-carboxamide
Compound Name:
hydrochloride

Cat. No.: B157816

N-methylpiperidine-4-carboxamide
Hydrochloride: A Technical Overview

CAS Number: 1903-75-9
Chemical Structure:
Molecular Formula: C7H15CIN20

This technical guide provides an overview of N-methylpiperidine-4-carboxamide
hydrochloride, a chemical compound of interest to researchers and professionals in the fields
of organic synthesis and drug development. Due to the limited availability of in-depth
experimental data in publicly accessible literature, this document will focus on the fundamental
chemical information and the general context of its structural class.

Physicochemical Properties

While specific experimental data for N-methylpiperidine-4-carboxamide hydrochloride is not
extensively reported, the following table summarizes its basic chemical properties.
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Property Value

CAS Number 1903-75-9

Molecular Formula C7H15CIN20

Molecular Weight 178.66 g/mol

SMILES Representation C1CCN(CC1C(=O)NC)C.CI

Synthesis and Structure

The chemical structure of N-methylpiperidine-4-carboxamide hydrochloride consists of a
piperidine ring N-substituted with a methyl group, and a carboxamide functional group at the 4-
position. The hydrochloride salt form enhances the compound's stability and solubility in

aqueous solutions.

While a detailed, step-by-step experimental protocol for the synthesis of N-methylpiperidine-
4-carboxamide hydrochloride is not readily available in the surveyed literature, the synthesis
of analogous piperidine carboxamides generally involves the coupling of a piperidine carboxylic
acid derivative with an appropriate amine. The formation of the hydrochloride salt is typically
achieved by treating the free base with hydrochloric acid.

A potential synthetic approach can be visualized through the following logical workflow:

Logical Synthesis Workflow

N-methylpiperidine-4-carboxamide
(Free Base)

N-methylpiperidine-4-carboxamide hydrochloride

Hydrochloric Acid (HCI)
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Caption: A generalized logical workflow for the synthesis of N-methylpiperidine-4-
carboxamide hydrochloride.

Potential Research Applications

Piperidine and its derivatives are common structural motifs in a wide range of biologically active
compounds and approved pharmaceuticals. The N-methylpiperidine-4-carboxamide scaffold, in
particular, serves as a versatile building block in medicinal chemistry. Derivatives of this core
structure have been investigated for various therapeutic applications, including as enzyme
inhibitors and receptor modulators. However, specific biological activity, quantitative data, and
the mechanism of action for N-methylpiperidine-4-carboxamide hydrochloride itself are not
well-documented in the public domain.

Conclusion

N-methylpiperidine-4-carboxamide hydrochloride is a chemical compound with a well-
defined structure and CAS number. While its role as a potential intermediate in organic
synthesis and drug discovery is evident from its structural class, a comprehensive
understanding of its biological properties and detailed experimental protocols are currently
lacking in readily available scientific literature. Further research would be necessary to
elucidate its pharmacological profile and potential applications.

 To cite this document: BenchChem. [N-methylpiperidine-4-carboxamide hydrochloride CAS
number and structure.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157816#n-methylpiperidine-4-carboxamide-
hydrochloride-cas-number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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